Cas no 1332531-20-0 (6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride)
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 6-ethyl-2-(pyridin-2-yl)quinoline-4-carbonyl chloride hydrochloride
- 6-ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride
- 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride (HCl)
- 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride
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- MDL: MFCD18205921
- Inchi: 1S/C17H13ClN2O.ClH/c1-2-11-6-7-14-12(9-11)13(17(18)21)10-16(20-14)15-5-3-4-8-19-15;/h3-10H,2H2,1H3;1H
- InChI Key: PDIYMLWLWCVGHC-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C2C=CC=CN=2)N=C2C=CC(CC)=CC2=1)=O.Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 376
- Topological Polar Surface Area: 42.8
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB378986-500 mg |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride (HCl) |
1332531-20-0 | 500MG |
€313.80 | 2022-06-10 | ||
| abcr | AB378986-1 g |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride (HCl) |
1332531-20-0 | 1g |
€384.00 | 2022-06-10 | ||
| abcr | AB378986-5 g |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride (HCl) |
1332531-20-0 | 5g |
€1,008.00 | 2022-06-10 | ||
| Matrix Scientific | 060278-500mg |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride |
1332531-20-0 | 500mg |
$315.00 | 2023-09-08 | ||
| TRC | E049535-100mg |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride |
1332531-20-0 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E049535-250mg |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride |
1332531-20-0 | 250mg |
$ 380.00 | 2022-06-05 | ||
| TRC | E049535-500mg |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride |
1332531-20-0 | 500mg |
$ 600.00 | 2022-06-05 | ||
| abcr | AB378986-500mg |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride (HCl); . |
1332531-20-0 | 500mg |
€333.00 | 2025-04-21 | ||
| abcr | AB378986-1g |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride (HCl); . |
1332531-20-0 | 1g |
€397.00 | 2025-04-21 | ||
| abcr | AB378986-5g |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride (HCl); . |
1332531-20-0 | 5g |
€1037.00 | 2025-04-21 |
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride
Research Brief on 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride (CAS: 1332531-20-0)
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride (CAS: 1332531-20-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its quinoline and pyridine moieties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.
The structural features of 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride make it a versatile building block for medicinal chemistry. The presence of the carbonyl chloride group allows for facile derivatization, enabling the introduction of diverse functional groups to modulate biological activity. Recent research has focused on optimizing synthetic routes to improve the yield and purity of this compound, as well as exploring its reactivity in coupling reactions to generate novel drug candidates.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited nanomolar affinity for EGFR mutants associated with non-small cell lung cancer (NSCLC). The findings underscore the compound's potential in addressing drug-resistant forms of cancer, a critical challenge in oncology.
Another notable application of 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride is its role in the development of anti-inflammatory agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel quinoline-based compounds using this intermediate, which showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These results suggest its utility in designing next-generation anti-inflammatory drugs with improved efficacy and safety profiles.
From a synthetic chemistry perspective, recent advancements have focused on green chemistry approaches to produce 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride with minimal environmental impact. A 2023 paper in Green Chemistry detailed a solvent-free catalytic method that reduced waste generation and improved scalability. Such innovations are critical for sustainable pharmaceutical manufacturing.
In conclusion, 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride (CAS: 1332531-20-0) represents a valuable tool in modern drug discovery. Its applications span oncology, immunology, and beyond, with ongoing research continually uncovering new possibilities. Future studies may explore its use in combination therapies or as a scaffold for targeting emerging disease pathways.
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